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Introduction

Orcokinins are a conserved family of neuropeptides found throughout the Ecdysozoa,
including arthropods and nematodes.[1] First identified in crustaceans for their myotropic
(muscle-contracting) effects, their known functions have since expanded to encompass a wide
array of physiological and behavioral processes.[1][2] In the arthropod nervous system,
orcokinins act as neuromodulators and neurohormones, influencing reproduction, courtship
behavior, circadian rhythms, gut motility, and ecdysis (molting).[3][4][5] Their pleiotropic nature
and conserved sequences make them a subject of significant interest for understanding
arthropod neurobiology and for the potential development of novel pest control strategies.[2]

This technical guide provides a comprehensive overview of the function of orcokinins in the
nervous system of arthropods, with a focus on quantitative data, detailed experimental
methodologies, and the underlying signaling pathways.

Orcokinin Peptide Family

The orcokinin peptide family is characterized by a conserved N-terminal sequence, typically

Asn-Phe-Asp (NFD).[5] Various isoforms and analogues have been identified across different
arthropod species, arising from alternative splicing of the orcokinin gene or post-translational
modifications.[6] In insects, two main isoforms, Orcokinin-A (OK-A) and Orcokinin-B (OK-B),
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are produced from alternatively spliced transcripts.[6] In contrast, crustacean orcokinin genes
often encode both OK-A and OK-B within the same precursor protein.[6]

A summary of known orcokinin peptides and their sequences in various arthropod species is
presented in Table 1.

Peptide Name Sequence Species Reference(s)

o Orconectes limosus
Orcokinin NFDEIDRSGFGFN i [7]
(crayfish)

o Carcinus maenas
[Alal3]orcokinin NFDEIDRSGFGFA [7]
(shore crab)

o Carcinus maenas
[Vall3]orcokinin NFDEIDRSGFGFV [7]
(shore crab)

o Carcinus maenas
[Ser9]orcokinin NFDEIDRSGFGFN [7]
(shore crab)

Homarus americanus

[His13]-orcokinin NFDEIDRSGFGFH [8]
(lobster)
Orcomyotropin-related Homarus americanus
_ FDAFTTGFGHN [8]
peptide (lobster)
. o Procambarus clarkii
P. clarkii Orcokinin A-1  NFDEIDRSGFGFN ] [9]
(crayfish)
. o Procambarus clarkii
P. clarkii Orcokinin A-2  NFDEIDRSGFGFV ] 9]
(crayfish)
- o Procambarus clarkii
P. clarkii Orcokinin A-3  NFDEIDRSGFGFA i [9]
(crayfish)
. o Procambarus clarkii
P. clarkii Orcokinin A-4  NFDEIDRTGFGFH ) 9]
(crayfish)
P. clarkii Procambarus clarkii
. FDAFTTGFGHS _ [9]
Orcomyotropin-related (crayfish)
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Table 1: Known Orcokinin Peptides in Arthropods. This table summarizes the sequences of
various orcokinin peptides and their analogues identified in different crustacean species.

Functions of Orcokinin in the Arthropod Nervous
System

Orcokinins have been implicated in a variety of neuromodulatory functions across different
arthropod lineages.

Reproduction and Courtship Behavior

In the fruit fly, Drosophila melanogaster, orcokinin plays a significant role in regulating
reproductive behaviors. RNAi-mediated knockdown of the orcokinin gene leads to a
disinhibition of male courtship behavior, resulting in an increase in male-to-male courtship, a
behavior rarely observed in wild-type flies.[3] Furthermore, silencing the orcokinin gene in
female Drosophila results in a reduction in egg production, indicating a role in female fecundity.

[3]

) Observed Effect on
_ Experimental _
Species _ _ Reproduction/Courts  Reference(s)
Manipulation h
Ip

Disinhibition of male
Drosophila RNAI knockdown of courtship behavior 3]

melanogaster (male) orcokinin gene (increased male-to-

male courtship)

Drosophila RNAI knockdown of Reduction in egg 3]

melanogaster (female)  orcokinin gene production

Table 2: Effects of Orcokinin on Arthropod Reproduction and Courtship. This table summarizes
the observed effects of manipulating orcokinin signaling on reproductive and courtship
behaviors in Drosophila melanogaster.

Modulation of Neuronal Circuits
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In crustaceans, orcokinins have been shown to modulate the activity of central pattern
generator (CPG) circuits. Application of [Alal3]orcokinin to the stomatogastric ganglion (STG)
of the American lobster, Homarus americanus, alters the pyloric rhythm.[4] Specifically, it
causes a decrease in the number of lateral pyloric (LP) neuron spikes per burst and alters the
phase of firing of the pyloric neurons.[4]

Observed
) ) Orcokinin Concentratio  Effect on
Species Preparation Reference(s)
Analogue n Neuronal
Activity
Decrease in

the number of
lateral pyloric
(LP) neuron

Homarus Stomatogastri  [Alal3]orcoki Not specified spikes per

americanus ¢ Ganglion nin in abstract burst; altered
phase of
firing of
pyloric

neurons.

Table 3: Neuromodulatory Effects of Orcokinin on the Crustacean Stomatogastric Ganglion.
This table presents the observed effects of exogenous orcokinin application on the neuronal
activity of the stomatogastric ganglion in Homarus americanus.

Regulation of Ecdysis and Development

Orcokinins are also involved in the neuroendocrine regulation of ecdysis. In the silkworm,
Bombyx mori, orcokinins have a prothoracicotropic activity, meaning they stimulate the
prothoracic glands to produce ecdysteroids, the molting hormones.[10] They are co-expressed
with other neuropeptides in neurosecretory cells that innervate the prothoracic gland.[10]

Circadian Rhythms and Locomotor Activity

Studies in the cockroach, Leucophaea maderae, have implicated orcokinin-related peptides in
the circadian clock that controls locomotor activity. Microinjections of an orcokinin analogue
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into the accessory medulla, a key component of the insect circadian clock, cause phase-
dependent phase shifts in circadian wheel-running activity, mimicking the effects of light. This
suggests a role for orcokinins in the light entrainment pathway of the circadian clock.

Orcokinin Signaling Pathway

The signaling mechanism of orcokinins is believed to be mediated by G-protein coupled
receptors (GPCRSs), although a specific receptor has yet to be definitively identified.[2]
Activation of the putative orcokinin receptor is thought to trigger downstream intracellular
signaling cascades involving second messengers such as calcium (Ca2+) and cyclic AMP
(CAMP).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.researchgate.net/publication/355876905_Orcokinin_neuropeptides_regulate_reproduction_in_the_fruit_fly_Drosophila_melanogaster
https://www.semanticscholar.org/paper/Orcokinin-neuropeptides-regulate-reproduction-in-Silva-Palacios-Mu%C3%B1oz/f22758f21079168b3a7963213f689cbf08b2f6f8
https://www.semanticscholar.org/paper/Orcokinin-neuropeptides-regulate-reproduction-in-Silva-Palacios-Mu%C3%B1oz/f22758f21079168b3a7963213f689cbf08b2f6f8
https://pubmed.ncbi.nlm.nih.gov/34742859/
https://pubmed.ncbi.nlm.nih.gov/34742859/
https://pubmed.ncbi.nlm.nih.gov/11840477/
https://pubmed.ncbi.nlm.nih.gov/11840477/
https://www.ncbs.res.in/sitefiles/Li2002.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5717512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5717512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5717512/
https://pubmed.ncbi.nlm.nih.gov/14528921/
https://pubmed.ncbi.nlm.nih.gov/14528921/
https://pubmed.ncbi.nlm.nih.gov/14528921/
https://pubmed.ncbi.nlm.nih.gov/10753578/
https://pubmed.ncbi.nlm.nih.gov/10753578/
https://pubmed.ncbi.nlm.nih.gov/10753578/
https://pubmed.ncbi.nlm.nih.gov/21165973/
https://pubmed.ncbi.nlm.nih.gov/21165973/
https://www.benchchem.com/product/b114461#the-function-of-orcokinin-in-the-nervous-system-of-arthropods
https://www.benchchem.com/product/b114461#the-function-of-orcokinin-in-the-nervous-system-of-arthropods
https://www.benchchem.com/product/b114461#the-function-of-orcokinin-in-the-nervous-system-of-arthropods
https://www.benchchem.com/product/b114461#the-function-of-orcokinin-in-the-nervous-system-of-arthropods
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

